Cas no 1701764-04-6 (2-(3,3-difluorocyclopentyl)acetonitrile)
1701764-04-6 structure
Product Name:2-(3,3-difluorocyclopentyl)acetonitrile
CAS No:1701764-04-6
MF:C7H9F2N
MW:145.14986872673
CID:4611698
PubChem ID:84762861
Update Time:2024-03-01
2-(3,3-difluorocyclopentyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-difluorocyclopentyl)acetonitrile
-
- Inchi： 1S/C7H9F2N/c8-7(9)3-1-6(5-7)2-4-10/h6H,1-3,5H2
- InChI Key： NWTHVXPAXKKBCJ-UHFFFAOYSA-N
- SMILES： C(#N)CC1CCC(F)(F)C1
Computed Properties
- Exact Mass: 145.07030562g/mol
- Monoisotopic Mass: 145.07030562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8Ų
2-(3,3-difluorocyclopentyl)acetonitrile Pricemore >>
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| Chemenu | CM420589-250mg |
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1701764-04-6 | 95%+ | 250mg |
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| Chemenu | CM420589-1g |
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| Enamine | EN300-735836-1.0g |
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| Aaron | AR01C9YU-50mg |
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1701764-04-6 | 95% | 50mg |
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| Aaron | AR01C9YU-100mg |
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1701764-04-6 | 95% | 100mg |
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| Aaron | AR01C9YU-250mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 250mg |
$794.00 | 2025-02-09 | |
| Aaron | AR01C9YU-500mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 500mg |
$1234.00 | 2025-02-09 | |
| Aaron | AR01C9YU-1g |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 1g |
$1578.00 | 2025-02-09 | |
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2-(3,3-difluorocyclopentyl)acetonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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